Cas no 34062-77-6 (Benzamide, N,N'-1,4-butanediylbis[4-nitro-)

• Product Name: Benzamide, N,N'-1,4-butanediylbis[4-nitro-
• CAS No: 34062-77-6
• MF: C₁₈H₁₈N₄O₆
• MW: 386.358724117279
• CID: 1461440
• PubChem ID: 4295048
• Update Time: 2025-04-20

Benzamide, N,N'-1,4-butanediylbis[4-nitro- Chemical and Physical Properties

Names and Identifiers

• 4-nitro-N-[4-[(4-nitrobenzoyl)amino]butyl]benzamide
• ST50752428
• AKOS002249893
• N,N'-butane-1,4-diylbis(4-nitrobenzamide)
• 34062-77-6
• DTXSID00401654
• STK444670
• CHEMBL4567423
• Benzamide, N,N'-1,4-butanediylbis[4-nitro-

• Inchi： 1S/C18H18N4O6/c23-17(13-3-7-15(8-4-13)21(25)26)19-11-1-2-12-20-18(24)14-5-9-16(10-6-14)22(27)28/h3-10H,1-2,11-12H2,(H,19,23)(H,20,24)
• InChI Key： XNOBJDFFNIHUAI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])NCCCCNC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 386.12274
• Monoisotopic Mass: 386.12263431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 150Ų

Experimental Properties

• PSA: 144.48